Cas no 34564-34-6 (Benzothiazole,2-methyl-7-nitro-)

• Product Name: Benzothiazole,2-methyl-7-nitro-
• CAS No: 34564-34-6
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• CID: 314363
• PubChem ID: 276408
• Update Time: 2025-09-25

Benzothiazole,2-methyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-methyl-7-nitro-
• 2-methyl-7-nitro-1,3-benzothiazole
• 2-methyl-7-nitrobenzo[d]thiazole
• 2-Methyl-7-nitro-benzothiazol
• 2-methyl-7-nitrobenzothiazole
• 2-methyl-7-nitro-benzothiazole
• 2-Methyl-7-nitrobenzthiazol
• 2-Methyl-7-nitro-benzthiazol
• AC1L5JRL
• AC1Q2023
• AR-1E3822
• CTK4H2611
• NSC124195
• HCEHJNNCXDXKMG-UHFFFAOYSA-N
• DTXSID30298554
• 34564-34-6
• SCHEMBL10551923
• F1923-0197
• AKOS024618847
• NSC-124195

• Inchi： 1S/C8H6N2O2S/c1-5-9-6-3-2-4-7(10(11)12)8(6)13-5/h2-4H,1H3
• InChI Key： HCEHJNNCXDXKMG-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C=CC=C(C1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.01508
• Monoisotopic Mass: 194.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.445
• Boiling Point: 336.5°Cat760mmHg
• Flash Point: 157.3°C
• Refractive Index: 1.7
• PSA: 56.03
• LogP: 3.03610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles